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Compound of Interest

Compound Name: Brd-SF2

L  Get Quote

Cat. No.: B12371236

Disclaimer: The following information pertains to Sulfur Difluoride (SFz), as the query "Brd-
SF2" did not yield a specific chemical compound. It is presumed that "Brd" was a typographical
error. Researchers should always consult the specific Safety Data Sheet (SDS) for any
chemical they are using.

Sulfur difluoride (SF-2) is a colorless gas with a pungent odor.[1] It is a toxic and highly reactive

substance that requires careful handling and disposal to ensure laboratory safety.[2] This guide
provides essential information for researchers, scientists, and drug development professionals

on the proper procedures for managing SFz waste.

Chemical and Physical Properties

A summary of key quantitative data for Sulfur Difluoride is presented below.

Property

Value

Molecular Formula

F2S[2]13]

Molecular Weight 70.06 g/mol [3]

Appearance Colorless gas

Odor Pungent

Density 1.311 g/cm3
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Health Hazard Information

Sulfur difluoride is hazardous and can cause adverse health effects. It is crucial to be aware of
the following:

o Reactivity: It reacts violently with water to form toxic and corrosive hydrofluoric acid and
sulfur dioxide.

o Toxicity: SF2 is a toxic gas.

o Oxidizing Agent: It is a strong oxidizing agent that can react aggressively with many organic
compounds.

Proper Disposal Procedures

The disposal of SF2 and its contaminated materials must be handled as hazardous waste.
Step 1: Neutralization (if applicable and safe)

Due to its high reactivity, direct disposal is often not advisable. Neutralization can be a safer
preliminary step. A common method involves reacting the gas with a suitable chemical agent to
convert it into a less hazardous substance. For instance, hydrolysis will convert SF2 into sulfur
dioxide and hydrofluoric acid, which can then be neutralized.

Step 2: Collection and Storage
o Containment: Collect any waste in a suitable, closed, and properly labeled container.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

Step 3: Professional Disposal

o Hazardous Waste Service: Arrange for the collection and disposal of the hazardous waste by
a licensed and qualified chemical waste disposal company.

e Regulations: Ensure that all local, state, and federal regulations for hazardous waste
disposal are strictly followed.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocols

No specific experimental protocols for "Brd-SF2" were found. The following is a generalized
workflow for the safe handling and disposal of a reactive chemical like Sulfur Difluoride, based
on standard laboratory safety practices.

Click to download full resolution via product page

General Workflow for Safe Handling and Disposal of Hazardous Chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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